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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600 Get Quote

In the expansive world of organic colorants, diarylide yellow pigments stand out for their

significant commercial importance, particularly in the ink, coatings, and plastics industries.[1]

This guide provides a detailed comparison of Pigment Yellow 16 (PY 16) with other prominent

diarylide yellow pigments, offering researchers, scientists, and drug development professionals

a comprehensive overview of their performance characteristics supported by available data

and standardized experimental protocols.

Diarylide yellow pigments are disazo pigments synthesized through the coupling of a

tetraazotized benzidine derivative with two equivalents of an acetoacetarylide.[2] This versatile

chemistry allows for a wide range of yellow to reddish-yellow shades with varied performance

properties. This comparison will focus on Pigment Yellow 16 and other common diarylide

yellows such as Pigment Yellow 12, Pigment Yellow 13, and Pigment Yellow 83.

Performance Data Summary
The following table summarizes the key quantitative data for Pigment Yellow 16 and other

selected diarylide yellow pigments. It is important to note that specific properties can vary

depending on the grade, particle size, and surface treatment of the pigment.
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Property Pigment Yellow 16 Pigment Yellow 13 Pigment Yellow 83

Colour Index Name PY 16 PY 13 PY 83

Hue
Brilliant Greenish

Yellow[3]
Medium Yellow[4] Reddish Yellow[5]

Lightfastness (BWS) Data Not Available 4-5[4] 6-7[5]

Heat Stability Data Not Available 150°C[6] 199°C[5]

Oil Absorption (

g/100g )
Data Not Available 49[4] 65-75[5]

Chemical Resistance

- Acid Resistance (1-

5)
Data Not Available 5[4] 5[5]

- Alkali Resistance (1-

5)
Data Not Available 5[4] 5[5]

Primary Applications

Printing Inks, Plastics,

Rubber, Cultural and

Educational

Supplies[3]

Inks, Coatings,

Plastics[7]

Inks, Plastics,

Coatings[8]

Note: Lightfastness is rated on the Blue Wool Scale (BWS), where 1 is very poor and 8 is

excellent. Chemical resistance is rated on a scale of 1 to 5, where 1 is poor and 5 is excellent.

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies. Below are

detailed protocols for key experiments used to evaluate the performance of diarylide yellow

pigments.

1. Lightfastness Testing (ASTM D4303)

This method is used to determine the resistance of a pigment to a change in its color resulting

from exposure to light.[9][10]
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Apparatus: A xenon-arc lightfastness apparatus is commonly used to simulate indoor and

outdoor light exposure in an accelerated manner.[11]

Procedure:

Prepare test specimens by dispersing the pigment in a suitable binder (e.g., acrylic, oil)

and applying it to a substrate.

A portion of each specimen is shielded from the light source to serve as an unexposed

control.

The specimens are exposed to a controlled light source in the xenon-arc apparatus for a

specified duration or until a certain radiant exposure is reached.

The color change of the exposed area is evaluated against the unexposed area using a

spectrophotometer or by visual comparison against the Blue Wool Scale. The color

difference (ΔE) is calculated using the CIE 1976 Lab color difference equation.[12]

Data Interpretation: The lightfastness is rated on the Blue Wool Scale (BWS), with higher

numbers indicating better lightfastness.

2. Heat Stability Testing (ISO 787-21)

This test determines the stability of a pigment at elevated temperatures, which is crucial for

applications like plastics processing.[13]

Apparatus: A laboratory oven with precise temperature control.

Procedure:

The pigment is thoroughly dispersed into the test medium (e.g., a plastic resin) at a

specified concentration.

The colored medium is then subjected to a series of increasing temperatures in the oven

for a fixed duration at each temperature.

After each heating cycle, the color of the sample is compared to an unheated control

sample.
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Data Interpretation: The heat stability is reported as the maximum temperature at which the

pigment shows no significant color change.

3. Oil Absorption Testing (ASTM D281)

This method measures the amount of oil required to wet a specific amount of pigment to form a

coherent paste.[14] This property is indicative of the pigment's dispersibility.[15]

Apparatus: A flat glass plate, a spatula, and a burette for dispensing linseed oil.

Procedure:

A known weight of the pigment (typically 100g) is placed on the glass plate.

Linseed oil is slowly added from the burette while the pigment is thoroughly worked with

the spatula.

The addition of oil is continued until a stiff, putty-like paste is formed that does not break or

crumble.

Data Interpretation: The oil absorption is expressed as the grams of oil required to wet 100

grams of pigment.[3]

Visualizing the Synthesis of Diarylide Yellow
Pigments
The general synthesis of diarylide yellow pigments involves a two-step process: the

tetrazotization of a benzidine derivative followed by the coupling with an acetoacetarylide. This

process is illustrated in the following diagram.
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Step 1: Tetrazotization

Step 2: Azo Coupling

Benzidine Derivative
Tetrazonium Salt

NaNO₂, HCl
0-5°C

Diarylide Yellow PigmentAcetoacetarylide
(2 equivalents)

Click to download full resolution via product page

Caption: General synthesis of diarylide yellow pigments.

In conclusion, the selection of a diarylide yellow pigment is highly dependent on the specific

requirements of the end application. While Pigment Yellow 83 demonstrates superior

lightfastness and heat stability, making it suitable for more demanding applications, other

diarylide yellows like Pigment Yellow 13 offer a good balance of properties for various ink and

coating formulations. Further research into the specific performance characteristics of Pigment
Yellow 16 would be beneficial for a more complete comparative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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